BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
4-Chloro-2-methylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Chloro-2-methylphenol

Cat. No.: B052076

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of 4-Chloro-2-methylphenol, ensuring a secure

laboratory environment.
Chemical Profile and Hazards

4-Chloro-2-methylphenol, also known as p-Chloro-o-cresol, is a corrosive solid that can
cause severe skin burns and eye damage.[1][2][3] It is also toxic if inhaled and very toxic to
aquatic life.[2][3][4][5][6] Understanding its properties is the first step toward safe handling.
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Physical and Chemical Properties

Dark red flakes with a waxy texture or needles

Appearance from petroleum ether.[7]

Odor Mild, phenolic odor.[7]

Molecular Formula C7H7CIO[8]

CAS Number 1570-64-5[2][3][4][8]

Boiling Point Not specified in the provided results.

Melting Point Not specified in the provided results.

Solubility Information not available in the provided results.
Vapor Pressure 0.02 mmHg[7]

Hazard Identification and Classification

Hazard Class Category Hazard Statement
Acute Inhalation Toxicity Category 3 Toxic if inhaled.[2][3]
) ) o Causes severe skin burns and
Skin Corrosion/Irritation Category 1A
eye damage.[2][3]
Serious Eye Damage/Eye Causes severe skin burns and
o Category 1
[rritation eye damage.[2][3]
Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.[2][6]
) ) Very toxic to aquatic life with
Aquatic Hazard (Chronic) Category 1

long lasting effects.[6]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 4-Chloro-2-
methylphenol.
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Protection Type Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[2]

[6]

Eye and Face Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[2][3] Disposable

Skin Protection Tyvek-type sleeves taped to gloves are a
minimum requirement if full disposable

protective clothing is not worn.[7]

If weighing and diluting the neat chemical, use a
NIOSH-approved half-face respirator with an
organic vapor/acid gas cartridge.[7] In case of
exceeded exposure limits or irritation, a

Respiratory Protection NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[2][3] For
major spills or in the event of a fire, a self-
contained breathing apparatus (SCBA) is
necessary.[2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

1. Engineering Controls and Preparation:

Always handle 4-Chloro-2-methylphenol in a well-ventilated area.[2][4]

Whenever possible, use a closed system with appropriate exhaust ventilation, such as a
chemical fume hood.[2][3][8]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]
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e Remove all sources of ignition as the substance is combustible.[4]

2. Handling the Chemical:

e Avoid all personal contact, including inhalation of dust or vapors.[4]

e Do not eat, drink, or smoke in the handling area.[4]

e Wash hands thoroughly with soap and water after handling.[4]

o Keep the container tightly closed when not in use.[2][4][8]

3. Storage:

o Store in a cool, dry, and well-ventilated area in the original, securely sealed container.[4][3]
o Store in a designated corrosives area.[2][8]

» Avoid contact with incompatible materials such as bases, acid anhydrides, acid chlorides,
and copper.[2][3]

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is crucial for laboratory safety.

Spill Response
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Spill Size

Procedure

Small Spills

1. Remove all sources of ignition.[4][7] 2.
Dampen the solid spill material with 60-70%
ethanol.[7] 3. Transfer the dampened material to

a suitable, labeled container for disposal.[4][7]

Large Spills

1. Evacuate the area.[9] 2. Wear a self-
contained breathing apparatus and a protective
suit.[2][8] 3. Sweep up the material and place it
into a suitable container for disposal.[2][8] 4.
Prevent the chemical from entering drains or

waterways.[4][10]

First Aid Measures

Exposure Route

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2]

Seek immediate medical attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes.[2] Seek immediate medical
attention.[2][3]

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen.[2][3] Seek immediate medical attention.

[2](3]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[2][3][10]

Waste Disposal

e Dispose of 4-Chloro-2-methylphenol as hazardous waste.[3][6]
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e Engage a licensed disposal company for surplus and non-recyclable solutions.[6]

¢ One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[6]

e Do not release the chemical into the environment.[2][8]

Experimental Workflow for Handling 4-Chloro-2-
methylphenol

The following diagram outlines the standard operating procedure for safely handling 4-Chloro-
2-methylphenol in a laboratory setting.
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Workflow for Handling 4-Chloro-2-methylphenol

Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Verify Eyewash/Shower Accessibility ‘

Prepare Solution in Fume Hood

l Conduct Experiment in Closed System L
Cleanup & Disposal / o o Emergency Protocol ~~~~___

Spil: Follow Spill Response Protocol Exposure: Follow First Aid Measures Fire: Use Appropriate Extinguishing Media (Foam, Dry Chemical)

Decontaminate Glassware and Surfaces

/

Segregate Waste into Labeled Hazardous Waste Container

'

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Chloro-2-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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